Cas no 2097937-75-0 (4-(oxolan-3-yl)-1H-pyrazole)

• Product Name: 4-(oxolan-3-yl)-1H-pyrazole
• CAS No: 2097937-75-0
• CID: 4673538
• Update Time: 2025-06-15

4-(oxolan-3-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(oxolan-3-yl)-1H-pyrazole

Additional information on 4-(oxolan-3-yl)-1H-pyrazole

Research Briefing on 4-(oxolan-3-yl)-1H-pyrazole (CAS: 2097937-75-0) in Chemical Biology and Pharmaceutical Applications

In recent years, the compound 4-(oxolan-3-yl)-1H-pyrazole (CAS: 2097937-75-0) has emerged as a promising scaffold in chemical biology and pharmaceutical research. This heterocyclic structure, featuring a pyrazole ring linked to a tetrahydrofuran (oxolane) moiety, has attracted significant attention due to its potential in drug discovery and development. The unique physicochemical properties of this compound, including its balanced lipophilicity and hydrogen-bonding capacity, make it an attractive candidate for modulating biological targets.

Recent studies have focused on exploring the synthetic accessibility and derivatization potential of 4-(oxolan-3-yl)-1H-pyrazole. Researchers have developed efficient synthetic routes to this core structure, enabling the preparation of diverse analogs for structure-activity relationship (SAR) studies. The compound's versatility is demonstrated by its successful incorporation into various pharmacophores targeting different disease areas, including oncology, inflammation, and infectious diseases.

One notable application of 2097937-75-0 derivatives has been in the development of kinase inhibitors. Several research groups have reported that modifications of the pyrazole ring system can yield potent and selective inhibitors of clinically relevant kinases. The oxolane moiety appears to contribute to improved pharmacokinetic properties, particularly in terms of metabolic stability and membrane permeability, addressing common challenges in small-molecule drug development.

In the context of antimicrobial research, derivatives of 4-(oxolan-3-yl)-1H-pyrazole have shown promising activity against drug-resistant bacterial strains. The mechanism of action appears to involve interference with bacterial cell wall biosynthesis, although the exact molecular targets are still under investigation. These findings suggest potential applications in addressing the growing threat of antimicrobial resistance.

From a chemical biology perspective, the 2097937-75-0 scaffold has proven valuable as a versatile building block for probe development. Researchers have successfully incorporated this structure into fluorescent and affinity probes for studying protein-ligand interactions and cellular processes. The compound's modular nature allows for straightforward conjugation with various reporter groups while maintaining biological activity.

Recent advances in computational chemistry have enabled more efficient exploration of the 4-(oxolan-3-yl)-1H-pyrazole chemical space. Molecular docking studies and quantitative structure-activity relationship (QSAR) models have provided insights into the structural requirements for target engagement and selectivity. These computational approaches, combined with high-throughput screening data, are accelerating the identification of optimized lead compounds.

Looking forward, the 2097937-75-0 scaffold presents numerous opportunities for further development. Current research directions include exploring its potential in targeted protein degradation strategies, covalent inhibitor design, and as a component of bifunctional molecules. The compound's demonstrated versatility across multiple therapeutic areas suggests it will remain an important tool in medicinal chemistry and chemical biology research for years to come.